Cas no 16048-08-1 (D-Galacturonic Acid Methyl Ester)

D-Galacturonic Acid Methyl Ester structure
16048-08-1 structure
Product Name:D-Galacturonic Acid Methyl Ester
CAS No:16048-08-1
MF:C7H12O7
MW:208.165983200073
CID:121375
PubChem ID:86346375
Update Time:2024-11-01

D-Galacturonic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • D-Galacturonic acid,methyl ester
    • methyl (2S,3R,4S,5R)-3,4,5,6-tetrahydroxyoxane-2-carboxylate
    • Galacturonicacid,methyl ester,D-(8CI)
    • Methyl D-galacturonate
    • Methyl O-D-galacturonate
    • D-GALACTURONIC ACID METHYL ESTER
    • (2S,3R,4S,5R)-Methyl 2,3,4,5-tetrahydroxy-6-oxohexanoate
    • D-Galacturonic Acid Methyl Ester
    • Inchi: 1S/C7H12O7/c1-14-7(13)6(12)5(11)4(10)3(9)2-8/h2-6,9-12H,1H3/t3-,4+,5+,6-/m0/s1
    • InChI Key: UNSKAUSCLTVFGO-KCDKBNATSA-N
    • SMILES: O=C[C@@H]([C@H]([C@H]([C@@H](C(OC)=O)O)O)O)O

Computed Properties

  • Exact Mass: 208.05800
  • Monoisotopic Mass: 208.05830272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 147 °C
  • Boiling Point: 492.7±45.0 °C at 760 mmHg
  • Flash Point: 203.4±22.2 °C
  • PSA: 116.45000
  • LogP: -3.04070
  • Vapor Pressure: 0.0±2.8 mmHg at 25°C
  • pka: 12.09±0.20(Predicted)

D-Galacturonic Acid Methyl Ester Pricemore >>

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